Cas no 1190020-44-0 (8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1190020-44-0
• MF: C₂₁H₂₂ClN₃O₄S
• MW: 447.935082912445
• CID: 5343441
• Update Time: 2025-05-21

8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((5-chloro-2-methylphenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(5-chloro-2-methylphenyl)sulfonyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(5-chloro-2-methylphenyl)sulfonyl-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C21H22ClN3O4S/c1-14-3-6-16(22)13-18(14)30(27,28)25-11-9-21(10-12-25)23-19(20(26)24-21)15-4-7-17(29-2)8-5-15/h3-8,13H,9-12H2,1-2H3,(H,24,26)
• InChI Key： YANYSPUFGODIMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(N1CCC2(CC1)N=C(C1C=CC(=CC=1)OC)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 781
• XLogP3: 3
• Topological Polar Surface Area: 96.4

Additional information on 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Comprehensive Overview of 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1190020-44-0)

The compound 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1190020-44-0) represents an intriguing spirocyclic compound with significant potential in pharmaceutical research and development. This heterocyclic molecule features a unique 1,4,8-triazaspiro[4.5]dec-3-en-2-one core structure, modified with both 5-chloro-2-methylbenzenesulfonyl and 4-methoxyphenyl substituents, making it particularly interesting for medicinal chemistry applications.

Recent scientific literature highlights growing interest in spirocyclic compounds like 1190020-44-0 due to their three-dimensional complexity and potential for selective biological activity. The presence of both sulfonyl and methoxy functional groups in this molecule suggests possible applications in targeting specific enzyme systems, particularly in the context of neurological and metabolic disorders - areas of intense research focus in 2024.

The structural characteristics of 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one contribute to its potential as a pharmacophore in drug discovery. The spiro center provides rigidity to the molecular framework, while the chloro-methylbenzenesulfonyl moiety may influence binding affinity and selectivity. These features align with current pharmaceutical industry trends favoring complex, three-dimensional scaffolds in lead optimization.

From a synthetic chemistry perspective, CAS 1190020-44-0 presents interesting challenges and opportunities. The construction of its triazaspiro[4.5]decene core requires sophisticated multi-step synthesis, typically involving [3+2] cycloadditions or other annulation strategies. Recent advances in flow chemistry and photocatalysis may offer improved routes to such complex architectures, addressing common questions about scalable synthesis of similar compounds.

The physicochemical properties of 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one are crucial for its potential applications. Preliminary computational analyses suggest moderate lipophilicity (predicted logP ~3.5) and good stability under physiological conditions, making it suitable for further pharmacological evaluation. These characteristics respond to frequent industry inquiries about drug-like properties of novel scaffolds.

In the context of current therapeutic trends, this compound's structural features suggest potential relevance to several high-interest areas: neurodegenerative diseases, metabolic syndrome, and inflammatory conditions. The methoxyphenyl moiety in particular is frequently associated with CNS activity, while the chlorobenzenesulfonyl group may confer selectivity toward certain enzyme classes. Such dual functionality aligns with modern polypharmacology approaches.

The commercial availability of 1190020-44-0 through specialty chemical suppliers has facilitated its investigation in various research programs. Current market data indicates growing demand for such complex heterocycles, driven by pharmaceutical industry needs for novel screening compounds. Pricing and availability trends reflect the compound's position as a research-grade chemical rather than a bulk commodity.

Quality control considerations for 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one typically involve HPLC purity assessment (>95% by analytical chromatography), mass spectrometric confirmation, and appropriate spectroscopic characterization (1H/13C NMR). These specifications address common purchaser concerns about compound identity and purity for research applications.

From a regulatory standpoint, CAS 1190020-44-0 is not currently listed on major controlled substance schedules or hazardous material inventories, though researchers should always consult local regulations. The compound's status as a proprietary research chemical means intellectual property considerations may apply to certain applications, reflecting growing industry attention to chemical patent landscapes.

Future research directions for this compound class may explore structure-activity relationships through systematic modification of the benzenesulfonyl and methoxyphenyl substituents. Such studies could optimize pharmacological profiles while maintaining the advantageous spirocyclic framework, addressing current questions about molecular property optimization in drug discovery.

In summary, 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1190020-44-0) represents a compelling example of modern medicinal chemistry innovation. Its complex architecture and functional group arrangement position it as an interesting candidate for further investigation across multiple therapeutic areas, reflecting broader trends in small molecule drug discovery and chemical biology research.